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Compound of Interest

Compound Name: Ammonium ferric citrate

Cat. No.: B8065379

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Ammonium Ferric Citrate, offering procedural, step-by-step guidance to foster a
secure and efficient research environment.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Ammonium Ferric Citrate, a multi-faceted approach to personal protection is
crucial to minimize exposure and ensure safety. The following PPE is recommended:

o Eye Protection: Chemical safety goggles or glasses with side shields are essential to protect
against dust particles and potential splashes.[1][2]

e Hand Protection: Impermeable gloves are required to prevent skin contact. Nitrile gloves are
a suitable option for handling inorganic salts like Ammonium Ferric Citrate.[3][4][5] Always
inspect gloves for integrity before use and practice proper glove removal technique to avoid
skin contamination.[4][5]

o Body Protection: A lab coat or other protective clothing should be worn to prevent
contamination of personal clothing.[1][4] In situations with a higher risk of exposure,
impervious clothing may be necessary.[4][5]
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o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[3] However, if dust is generated or ventilation is
insufficient, a NIOSH-approved respirator for nuisance exposures (such as a P95 or P1 type)
should be used.[4][6]

Operational Plan: Safe Handling and Storage
Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Handling:

Work in a well-ventilated area to minimize the inhalation of dust.[1][2][7]

Avoid generating dust during handling.[2][4][8]

Prevent contact with skin and eyes.[1][2][4]

Wash hands thoroughly after handling the substance.[4][5]

Do not eat, drink, or smoke in areas where Ammonium Ferric Citrate is handled or stored.

[°]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2][9]

Keep containers tightly closed to prevent moisture absorption, as the substance is
hygroscopic.[2][3]

Protect from light, as it is light-sensitive.[2][3]

Store away from incompatible materials, particularly strong oxidizing agents.[2][3]

Exposure Limits
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Occupational exposure limits for Ammonium Ferric Citrate have been established by various
regulatory bodies. These limits are typically for soluble iron salts and are expressed as a time-
weighted average (TWA).

Regulatory Body Exposure Limit (as Fe)
ACGIH TLV 1 mg/m3 (TWA)
OSHA PEL 1 mg/m3 (TWA)
NIOSH REL 1 mg/m3 (TWA)

Disposal Plan: Managing Spills and Waste

Proper disposal of Ammonium Ferric Citrate and any contaminated materials is essential to
prevent environmental contamination.

Spill Cleanup:

Ensure the area is well-ventilated.

Wear appropriate personal protective equipment as outlined above.

Carefully sweep or scoop up the spilled solid material, avoiding the creation of dust.[3][8]

Place the collected material into a suitable, labeled container for disposal.[1][8]

Clean the spill area with water and decontaminate surfaces.
Waste Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local
regulations.[8]

» Do not allow the material to enter drains or waterways.[4][8]

o Contaminated packaging should also be disposed of as hazardous waste.[7]
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Workflow for Safe Handling of Ammonium Ferric
Citrate

Safe Handling Workflow for Ammonium Ferric Citrate

Preparation

Assess Risks & Review SDS

Ensure Adequate Ventilation

Don Appropriate PPE

Weigh/Measure in Ventilated Area

Avoid Dust Generation

Prevent Skin & Eye Contact

In Case of Spill

Storage Spill & Disposal
Store in Cool, Dry, Well-Ventilated Area Contain Spill & Avoid Dust
Keep Container Tightly Closed Collect in Labeled Container
Protect from Light Dispose According to Regulations
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Caption: A logical workflow for the safe handling of Ammonium Ferric citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8065379?utm_src=pdf-body-img
https://www.benchchem.com/product/b8065379?utm_src=pdf-body
https://www.benchchem.com/product/b8065379?utm_src=pdf-custom-synthesis
https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.neogen.com/4a68f1/globalassets/pim/assets/original/10072/ncm4009_700004872_sds_en-eu.pdf
https://www.chemicalbook.com/msds/Ammonium-ferric-citrate.pdf
https://www.vdp.com/EN/nieuws/date/desc/1/2646/0/how-to-choose-chemical-resistant-gloves-in-4-steps.html
https://www.targetmol.com/attachment/sds/28E0A6F1-F3FC-4843-9D99-C08F3A2C77D0/T31784
https://www.calpaclab.com/glove-compatibility/
https://www.platergroup.co.uk/index.php?route=product/product/download&download_id=9
https://www.benchchem.com/product/b8065379#personal-protective-equipment-for-handling-ammonium-ferric-citrate
https://www.benchchem.com/product/b8065379#personal-protective-equipment-for-handling-ammonium-ferric-citrate
https://www.benchchem.com/product/b8065379#personal-protective-equipment-for-handling-ammonium-ferric-citrate
https://www.benchchem.com/product/b8065379#personal-protective-equipment-for-handling-ammonium-ferric-citrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8065379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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